5-Chloro-1-methyl-1H-pyrazole

• IUPAC Name: 5-chloro-1-methylpyrazole
• InChI: InChI=1S/C4H5ClN2/c1-7-4(5)2-3-6-7/h2-3H,1H3
• InChI Key: UFXKNUCUAXZUEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)Cl
• Molecular Formula: C4H5ClN2
• Molecular Weight: 116.55 g/mol
• CAS RN: 42110-76-9

Description

5-Chloro-1-methyl-1H-pyrazole is a derivative of pyrazole, which is a five-membered heterocycle that constitutes a class of compounds particularly useful in organic synthesis. Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities.

Synthesis Analysis

The synthesis of pyrazole derivatives has been the subject of many studies. For instance, Girisha et al. synthesized a novel series of 1-acetyl/propyl-3-aryl-5-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-pyrazolines.

Molecular Structure Analysis

The molecular structure of 5-Chloro-1-methyl-1H-pyrazole is based on structures generated from information available in ECHA’s databases. The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Chemical Reactions Analysis

Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field. They exhibit tautomerism, which may influence their reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Chloro-1-methyl-1H-pyrazole can be found in various databases. For instance, PubChem provides information about its structure, chemical names, physical and chemical properties, classification, patents, literature, biological activities, safety/hazards/toxicity information, supplier lists, and more.

Scientific Research Applications

Medicinal Chemistry

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Drug Discovery

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Agrochemistry

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Coordination Chemistry

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Organometallic Chemistry

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Antileishmanial and Antimalarial Evaluation

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Synthesis of Pyrazoloquinolines

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Spectral Investigations

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Mechanism of Action

Target of Action

Pyrazole derivatives, which include 5-chloro-1-methyl-1h-pyrazole, are known to interact with a variety of biological targets due to their versatile structure .

Mode of Action

It is known that pyrazoles exhibit tautomerism, a phenomenon that may influence their reactivity and interaction with biological targets . This could potentially lead to changes in the structure and properties of the targets, thereby affecting their function.

Biochemical Pathways

Pyrazole derivatives are known to possess a wide spectrum of biological activities, suggesting that they may interact with and affect multiple biochemical pathways .

Result of Action

Pyrazole derivatives are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, antiviral, anticancer, insecticidal, herbicidal, and plant growth regulatory activities . This suggests that 5-Chloro-1-methyl-1H-pyrazole may have similar effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-Chloro-1-methyl-1H-pyrazole. For instance, the compound’s corrosion protection properties for mild steel in hydrochloric acid were found to decrease with an increase in temperature and acid concentration . This suggests that the compound’s action can be influenced by environmental conditions.

Safety and Hazards

Safety and hazard information for 5-Chloro-1-methyl-1H-pyrazole can also be found in databases like PubChem. It’s important to handle this compound with appropriate safety measures.

Future Directions

The future directions of research on 5-Chloro-1-methyl-1H-pyrazole and its derivatives are promising. Given their diverse biological activities and their potential in drug discovery, more research is expected in this area.